Cas no 1127-49-7 (isoquinoline-5,8-diamine)

Isoquinoline-5,8-diamine is a heterocyclic aromatic compound featuring two amine functional groups at the 5 and 8 positions of the isoquinoline scaffold. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of dyes, pharmaceuticals, and coordination complexes. Its electron-rich aromatic system and bifunctional nature enable selective modifications, facilitating applications in chelation chemistry and as a building block for advanced materials. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further enhance its utility in research and industrial processes. Proper handling is advised due to potential sensitivity to light and oxidation.
isoquinoline-5,8-diamine structure
isoquinoline-5,8-diamine structure
Product Name:isoquinoline-5,8-diamine
CAS No:1127-49-7
MF:C9H9N3
MW:159.187861204147
MDL:MFCD07528159
CID:1099364
PubChem ID:12792703
Update Time:2025-11-02

isoquinoline-5,8-diamine Chemical and Physical Properties

Names and Identifiers

    • 5,8-Isoquinolinediamine
    • 5,8-diaminoisoquinoline
    • ISOQUINOLINE-5,8-DIAMINE
    • 1127-49-7
    • CS-0284039
    • AKOS002843346
    • DB-196240
    • EN300-139478
    • A926865
    • SCHEMBL5894746
    • isoquinoline-5,8-diamine
    • MDL： MFCD07528159
    • Inchi： 1S/C9H9N3/c10-8-1-2-9(11)7-5-12-4-3-6(7)8/h1-5H,10-11H2
    • InChI Key： UEYXZMIZYXYAJN-UHFFFAOYSA-N
    • SMILES： NC1=CC=C(C2C=NC=CC=21)N

Computed Properties

  • Exact Mass: 159.07977
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.93

isoquinoline-5,8-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM238504-1g
Isoquinoline-5,8-diamine
 1127-49-7 97%
1g
 $542 2021-08-04
Chemenu
CM238504-5g
Isoquinoline-5,8-diamine
 1127-49-7 97%
5g
 $1571 2021-08-04
Chemenu
CM238504-1g
Isoquinoline-5,8-diamine
 1127-49-7 97%
1g
 $*** 2023-04-03
Alichem
A189004263-1g
Isoquinoline-5,8-diamine
 1127-49-7 97%
1g
 $568.40 2023-09-04
Alichem
A189004263-5g
Isoquinoline-5,8-diamine
 1127-49-7 97%
5g
 $1696.80 2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN17249-1G
isoquinoline-5,8-diamine
 1127-49-7 95%
1g
 ￥ 3,102.00 2023-03-08
eNovation Chemicals LLC
Y1055584-1g
Isoquinoline-5,8-diamine
 1127-49-7 95%
1g
 $580 2024-07-24
eNovation Chemicals LLC
D582303-500mg
isoquinoline-5,8-diaMine
 1127-49-7 95%
500mg
 $345 2024-05-24
eNovation Chemicals LLC
D582303-1g
isoquinoline-5,8-diaMine
 1127-49-7 95%
1g
 $585 2024-05-24
Enamine
EN300-139478-0.05g
isoquinoline-5,8-diamine
 1127-49-7
0.05g
 $636.0 2023-06-08

isoquinoline-5,8-diamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1127-49-7)isoquinoline-5,8-diamine
Order Number:A926865
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:49
Price ($):198.0/534.0
Email:sales@amadischem.com

isoquinoline-5,8-diamine Related Literature

1127-49-7 (isoquinoline-5,8-diamine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1127-49-7)isoquinoline-5,8-diamine
A926865
Purity:99%/99%
Quantity:250mg/1g
Price ($):198.0/534.0
Email